
Personal protective equipment for handling
Histone Acetyltransferase Inhibitor II

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Histone Acetyltransferase Inhibitor

II

Cat. No.: B1339728 Get Quote

Essential Safety and Handling Guide for Histone
Acetyltransferase Inhibitor II
For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of potent chemical compounds is paramount. This guide provides essential,

immediate safety and logistical information for the use of Histone Acetyltransferase Inhibitor
II (HAT Inhibitor II), including operational and disposal protocols.

Compound Specifications
Histone Acetyltransferase Inhibitor II is a cell-permeable compound that selectively inhibits

the p300/CBP histone acetyltransferase.[1] It is commonly used in cell structure and

epigenetics research.[2]
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Property Value Source

CAS Number 932749-62-7 [3]

Molecular Formula C₂₀H₁₆Br₂O₃

Molecular Weight 464.15 g/mol

Appearance Yellow solid [1]

Solubility
DMSO: ≥ 30 mg/mLEthanol:

10 mg/mL
[4]

Storage Temperature
2-8°C (Short-term)-20°C

(Long-term, in solution)
[1][5]

IC₅₀ 5 µM for p300 [2][4][5]

Personal Protective Equipment (PPE)
While some safety data sheets (SDS) indicate that Histone Acetyltransferase Inhibitor II is
not classified as a hazardous substance under OSHA's 2012 Hazard Communication

Standard, it is crucial to follow standard laboratory safety practices when handling any chemical

compound.[6] For potent enzyme inhibitors, a cautious approach is always recommended.

Recommended PPE includes:

Eye Protection: Chemical safety goggles or a face shield should be worn to protect against

splashes.

Hand Protection: Chemically resistant gloves (e.g., nitrile) are mandatory. As some

enzymatic detergents can be irritants, non-latex gloves are a good practice.[7]

Body Protection: A standard laboratory coat is required. For procedures with a higher risk of

splashing, a fluid-resistant apron or gown is recommended.[7]

Respiratory Protection: While not always required for handling small quantities in a well-

ventilated area, a NIOSH-approved respirator may be necessary if there is a risk of

generating dust or aerosols.
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Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of Histone Acetyltransferase Inhibitor II from receipt

to disposal.

Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the solid compound at 2-8°C, protected from light.[1]

For long-term storage of reconstituted solutions, aliquot and freeze at -20°C.[1][5]

Preparation of Stock Solutions:

All handling of the solid compound should be performed in a well-ventilated area,

preferably within a chemical fume hood to avoid inhalation of any fine particles.

To prepare a stock solution, dissolve the compound in a suitable solvent such as DMSO or

ethanol. A hot water bath can be used to aid dissolution.[2]

Cap the vial tightly after use.

Experimental Use:

When using the inhibitor in experiments, always wear the recommended PPE.

Avoid direct contact with skin and eyes.

Work in a designated area to prevent cross-contamination.

Disposal Plan
Proper disposal of chemical waste is critical to ensure laboratory and environmental safety.

Unused Compound: Unwanted solid Histone Acetyltransferase Inhibitor II should be

disposed of as chemical waste in accordance with local, state, and federal regulations. Do

not discard it down the drain.
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Contaminated Materials: All disposable materials that have come into contact with the

inhibitor, such as pipette tips, gloves, and empty vials, should be collected in a designated

hazardous waste container.

Liquid Waste: Solutions containing the inhibitor should be collected in a clearly labeled

hazardous waste container for proper disposal by your institution's environmental health and

safety department.

Workflow for Safe Handling of Histone
Acetyltransferase Inhibitor II
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Caption: Safe handling workflow for Histone Acetyltransferase Inhibitor II.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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